Cas no 5351-08-6 ( )

• Product Name: &nbsp
• CAS No: 5351-08-6
• MF: C₁₈H₂₂O
• MW: 254.366685390472
• CID: 938679
• PubChem ID: 219167
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5351-08-6
• NSC99
• DTXSID10276956
• 2-ethyl-1,2-diphenyl-butan-1-ol
• AKOS012383345
• DB-217322
• NSC-99
• 2-ETHYL-1,2-DIPHENYL-1-BUTANOL
• 2-ethyl-1,2-diphenylbutan-1-ol
•  

• Inchi： 1S/C18H22O/c1-3-18(4-2,16-13-9-6-10-14-16)17(19)15-11-7-5-8-12-15/h5-14,17,19H,3-4H2,1-2H3
• InChI Key： XOBQKGMTTXFPNC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C(C1C=CC=CC=1)(CC)CC

Computed Properties

• Exact Mass: 254.16716
• Monoisotopic Mass: 254.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.025
• Boiling Point: 357.4°C at 760 mmHg
• Flash Point: 132.1°C
• Refractive Index: 1.557
• PSA: 20.23
• LogP: 4.47800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes